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Compound of Interest

Compound Name: (2-Bromoethyl)benzene-D5

Cat. No.: B032876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational

purposes. A specific Safety Data Sheet (SDS) for (2-Bromoethyl)benzene-D5 (CAS No.

35845-64-8) was not available. The following data is primarily from the comprehensive analysis

of the non-deuterated analogue, (2-Bromoethyl)benzene (CAS No. 103-63-9), and is expected

to be a very close approximation for the deuterated compound. Users should always consult

the official SDS provided by their supplier before handling this chemical.

Section 1: Chemical Identity and Physical Properties
(2-Bromoethyl)benzene-D5 is the deuterated form of (2-Bromoethyl)benzene, where the five

hydrogen atoms on the benzene ring are replaced with deuterium.[1][2] This isotopic labeling is

often utilized in drug development and metabolic studies.[1]

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b032876?utm_src=pdf-interest
https://www.benchchem.com/product/b032876?utm_src=pdf-body
https://www.benchchem.com/product/b032876?utm_src=pdf-body
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html
https://www.lgcstandards.com/ZW/en/p/TRC-B684687
https://www.medchemexpress.com/2-bromoethyl-benzene-d5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name (2-Bromoethyl)benzene-D5 [3]

Synonyms

1-Bromo-2-phenylethane-d5,

Phenethyl Bromide-d5, β-

Bromoethylbenzene-d5

[3]

CAS Number 35845-64-8 [1][3][4]

Molecular Formula C₈H₄D₅Br [1][3]

Molecular Weight 190.09 g/mol [1][3]

Appearance
Clear, colorless to light yellow

liquid/oil
[3][5]

Odor Characteristic [6]

Melting Point -56 °C / -68.8 °F [6][7]

Boiling Point
220-221 °C / 428-429.8 °F @

760 mmHg
[6][8]

Flash Point 89 °C / 192.2 °F [6][7]

Density 1.355 g/mL at 25 °C [8][9]

Solubility

Insoluble in water. Miscible

with ether and benzene.

Soluble in chloroform and ethyl

acetate.

[9][10][11]

Stability
Stable under normal

conditions.
[12]

Section 2: Hazard Identification and Toxicological
Data
(2-Bromoethyl)benzene is classified as harmful if swallowed and causes serious eye irritation.

[12][13] It may also cause skin and respiratory irritation.[9]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source:[9][12][13]

Table 3: Toxicological Data (for non-deuterated (2-Bromoethyl)benzene)

Test Species Route Value
Effects
Noted

Source(s)

LD50 Rat Oral 811 mg/kg

Behavioral:

Somnolence

(general

depressed

activity);

Lungs,

Thorax, or

Respiration:

Dyspnea;

Gastrointestin

al: Changes

in structure or

function of

salivary

glands.

[7][9]
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Carcinogenicity: No data is available to indicate that this product or any of its components

present at greater than 0.1% are mutagenic, genotoxic, or carcinogenic.[12]

Section 3: Experimental Protocols and Safe
Handling
The following protocols are derived from standard safety data sheets for the non-deuterated

analogue and represent best practices for handling (2-Bromoethyl)benzene-D5 in a laboratory

setting.

Personal Protective Equipment (PPE) Protocol
Proper PPE is mandatory to minimize exposure. The selection of PPE is dependent on the

potential for exposure.

Personal Protective Equipment (PPE) Workflow

Handling
(2-Bromoethyl)benzene-D5

Eye Protection:
Safety glasses with side-shields or goggles.

Face shield if splashing is likely.

Hand Protection:
Wear appropriate chemical-resistant gloves.

Inspect gloves prior to use.

Body Protection:
Laboratory coat.

Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection:
Use in a well-ventilated area or under a chemical fume hood.

If vapors/aerosols are generated, use a NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK).

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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Handling and Storage Protocol
Handling:

Avoid contact with skin, eyes, and clothing.[14]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[12][13]

Do not eat, drink, or smoke when using this product.[12][13]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Use only in a well-ventilated area, preferably in a chemical fume hood.[9]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[6][10]

Recommended storage temperature is 2-8°C.[7][10]

Store away from incompatible materials, such as strong oxidizing agents.[6][7][10]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[12]

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation.[9]

Contain: Wear appropriate PPE. Cover drains to prevent entry into the sewer system.

Absorb: Use a liquid-absorbent material (e.g., Chemizorb®, sand, or diatomite) to soak up

the spill.[13]
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Collect: Collect the absorbed material and place it in a suitable, closed container for

disposal.[14]

Clean: Clean the affected area thoroughly.

Disposal Protocol
Dispose of this chemical and its container in accordance with local, regional, national, and

international regulations. Do not mix with other waste. Handle uncleaned containers as you

would the product itself.

Section 4: Emergency Procedures
First Aid Measures
The following diagram outlines the immediate first aid response to different types of exposure.

First Aid Emergency Response

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention if symptoms persist.

 Inhaled 

Skin Contact:
Immediately wash with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.
Seek medical attention if irritation persists.

 On Skin 

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

 In Eyes 

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Call a poison center or doctor immediately.

 Swallowed 

Click to download full resolution via product page

Caption: First aid measures for different exposure routes.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6][9][15]
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Specific Hazards: In a fire, hazardous combustion products such as carbon monoxide,

carbon dioxide, and hydrogen bromide gas may be formed.[9] Vapors are heavier than air

and may spread along floors, and can form explosive mixtures with air upon intense heating.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Section 5: Incompatible Materials and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions (room

temperature).

Incompatible Materials: Strong oxidizing agents.[6][7][10]

Conditions to Avoid: Heat, flames, and sparks.[6] Strong heating.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce carbon

oxides and hydrogen bromide gas.

Hazardous Polymerization: Does not occur.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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